Cas no 1337769-51-3 (3-(2-ethoxyphenyl)methylpyrrolidine)

3-(2-ethoxyphenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-ethoxyphenyl)methylpyrrolidine
- EN300-1841934
- AKOS013759793
- 1337769-51-3
- 3-[(2-ethoxyphenyl)methyl]pyrrolidine
-
- Inchi: 1S/C13H19NO/c1-2-15-13-6-4-3-5-12(13)9-11-7-8-14-10-11/h3-6,11,14H,2,7-10H2,1H3
- InChI Key: MPDNWMPWCHHNCR-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1CC1CNCC1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
- XLogP3: 2.5
3-(2-ethoxyphenyl)methylpyrrolidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1841934-1.0g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 1g |
$1172.0 | 2023-05-26 | ||
Enamine | EN300-1841934-10.0g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 10g |
$5037.0 | 2023-05-26 | ||
Enamine | EN300-1841934-5g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 5g |
$2443.0 | 2023-09-19 | ||
Enamine | EN300-1841934-10g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 10g |
$3622.0 | 2023-09-19 | ||
Enamine | EN300-1841934-5.0g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 5g |
$3396.0 | 2023-05-26 | ||
Enamine | EN300-1841934-0.25g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 0.25g |
$774.0 | 2023-09-19 | ||
Enamine | EN300-1841934-0.1g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 0.1g |
$741.0 | 2023-09-19 | ||
Enamine | EN300-1841934-0.05g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 0.05g |
$707.0 | 2023-09-19 | ||
Enamine | EN300-1841934-1g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 1g |
$842.0 | 2023-09-19 | ||
Enamine | EN300-1841934-0.5g |
3-[(2-ethoxyphenyl)methyl]pyrrolidine |
1337769-51-3 | 0.5g |
$809.0 | 2023-09-19 |
3-(2-ethoxyphenyl)methylpyrrolidine Related Literature
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
Additional information on 3-(2-ethoxyphenyl)methylpyrrolidine
Recent Advances in the Study of 3-(2-ethoxyphenyl)methylpyrrolidine (CAS: 1337769-51-3): A Comprehensive Research Brief
The compound 3-(2-ethoxyphenyl)methylpyrrolidine (CAS: 1337769-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.
Recent studies have highlighted the unique structural features of 3-(2-ethoxyphenyl)methylpyrrolidine, which contribute to its bioactivity. The compound's pyrrolidine core, coupled with the 2-ethoxyphenyl moiety, has been shown to interact with specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. These interactions suggest potential applications in treating neurological disorders and metabolic diseases.
In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers demonstrated the efficient synthesis of 3-(2-ethoxyphenyl)methylpyrrolidine using a novel catalytic method, achieving high yields and purity. This advancement addresses previous challenges in scalability and reproducibility, paving the way for further preclinical evaluations. The study also reported preliminary pharmacokinetic data, indicating favorable absorption and distribution profiles in animal models.
Another key area of investigation involves the compound's mechanism of action. A recent *Nature Chemical Biology* article revealed that 3-(2-ethoxyphenyl)methylpyrrolidine acts as a modulator of the serotonin receptor subtype 5-HT2A, which is implicated in mood regulation and cognitive function. This finding has sparked interest in its potential as a lead compound for developing novel antidepressants or neuroprotective agents.
Ongoing research is exploring the compound's safety profile and toxicity. Early-stage in vitro and in vivo studies suggest a manageable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety and efficacy in humans.
In summary, 3-(2-ethoxyphenyl)methylpyrrolidine (CAS: 1337769-51-3) represents a promising candidate for drug development, with its unique chemical structure and bioactivity offering multiple therapeutic avenues. Continued research is essential to unlock its full potential and translate these findings into clinical applications.
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